Cas no 94405-98-8 (Androsta-3,5-dien-17-ol,3-methoxy-17-(2-propenyl)-, (17b)- (9CI))

• Product Name: Androsta-3,5-dien-17-ol,3-methoxy-17-(2-propenyl)-, (17b)- (9CI)
• CAS No: 94405-98-8
• MF: C₂₃H₃₄O₂
• MW: 342.514867305756
• CID: 810121
• PubChem ID: 13506306
• Update Time: 2025-04-19

Androsta-3,5-dien-17-ol,3-methoxy-17-(2-propenyl)-, (17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androsta-3,5-dien-17-ol,3-methoxy-17-(2-propenyl)-, (17b)- (9CI)
• (17beta)-17-allyl-3-methoxyandrosta-3,5-dien-17-ol
• DTXSID401190171
• Androsta-3,5-dien-17-ol, 3-methoxy-17-(2-propenyl)-, (17beta)-
• NS00065755
• 94405-98-8
• EINECS 305-294-7

• Inchi： 1S/C23H34O2/c1-5-11-23(24)14-10-20-18-7-6-16-15-17(25-4)8-12-21(16,2)19(18)9-13-22(20,23)3/h5-6,15,18-20,24H,1,7-14H2,2-4H3/t18-,19+,20+,21+,22+,23+/m1/s1
• InChI Key： JTTKTCASGWBFIW-KOORYGTMSA-N
• SMILES： O[C@@]1(CC=C)CC[C@H]2[C@@H]3CC=C4C=C(CC[C@]4(C)[C@H]3CC[C@@]21C)OC

Computed Properties

• Exact Mass: 342.255880323g/mol
• Monoisotopic Mass: 342.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 465.3°Cat760mmHg
• Flash Point: 195.3°C
• Refractive Index: 1.556